6β-Keto-gestodene
Description
6β-Keto-gestodene (synonyms: Gestodene EP Impurity E) is a synthetic steroid derivative with the molecular formula C21H24O3 and a molecular weight of 324.41 g/mol . Its CAS registry number is 2143949-52-2, and it is classified as a toxicological hazard under WHMIS categories D1B (severe acute toxicity) and D2A (carcinogenicity and reproductive toxicity) . Structurally, it features a ketone group at the 6β position, distinguishing it from its parent compound, gestodene, a progestin used in hormonal contraceptives.
The compound is primarily utilized in laboratory research as a reference impurity for quality control in pharmaceutical synthesis . Its stability under recommended storage conditions (-20°C) and incompatibility with strong oxidizing agents are documented, with hazardous decomposition products including carbon oxides under fire conditions .
Properties
Molecular Formula |
C₂₁H₂₄O₃ |
|---|---|
Molecular Weight |
324.41 |
Synonyms |
(8R,9S,10R,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-7,8,10,11,12,13,14,17-octahydro-1H-cyclopenta[a]phenanthrene-3,6(2H,9H)-dione |
Origin of Product |
United States |
Comparison with Similar Compounds
The following compounds share structural or functional similarities with 6β-Keto-gestodene, such as ketone or hydroxyl groups at critical positions, or roles in steroid/progestin research.
Structural and Functional Analogues
Table 1: Comparative Analysis of 6β-Keto-gestodene and Related Compounds
Key Findings and Contrasts
Structural Differences
- 6β-Keto-gestodene vs. 6β-Hydroxy-gestodene: The substitution of a ketone (C=O) for a hydroxyl (-OH) group at the 6β position alters polarity and metabolic stability.
- 20-Hydroxyecdysone : This insect molting hormone shares a 6-ketone group but features additional hydroxyls at positions 2β, 3β, 14α, and 20β. Its lower toxicity (LD50 > 2000 mg/kg) contrasts sharply with 6β-Keto-gestodene’s acute hazards .
Toxicity and Regulatory Status
- Betamethasone derivatives, while highly potent, are regulated for therapeutic use due to systemic toxicity, unlike 6β-Keto-gestodene, which is restricted to laboratory settings .
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